Cas no 1448137-28-7 (3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide
• CAS No: 1448137-28-7
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 5851778
• PubChem ID: 71808302
• Update Time: 2025-05-24

3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide
• AKOS024563088
• F6440-2359
• 3-methoxy-1-methyl-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-1H-pyrazole-4-carboxamide
• 1448137-28-7

• Inchi： 1S/C15H21N5O2/c1-19-9-11(15(18-19)22-3)14(21)16-8-12-10-6-4-5-7-13(10)20(2)17-12/h9H,4-8H2,1-3H3,(H,16,21)
• InChI Key： BBFMKOPSBUOKJE-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC2C3=C(N(C)N=2)CCCC3)=O)C(OC)=N1

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide

3-Methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide (CAS No. 1448137-28-7): A Comprehensive Overview

3-Methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide (CAS No. 1448137-28-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and has been extensively studied for its pharmacological properties, particularly in the context of neurodegenerative diseases and cancer.

The molecular structure of 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide is characterized by a pyrazole core substituted with a methoxy group and a methyl group, along with an indazolylmethyl moiety. This unique structural arrangement confers the compound with specific biological activities that have been explored in various preclinical studies.

Recent research has highlighted the potential of 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, studies have shown that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. By reducing the levels of oxidative stress and neuroinflammation, this compound may offer neuroprotective benefits.

In addition to its neuroprotective properties, 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide has also demonstrated promising anticancer effects. Preclinical studies have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis in cancer cells.

The pharmacokinetic profile of 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide has been evaluated in animal models to assess its bioavailability and metabolic stability. Results indicate that the compound is well-absorbed following oral administration and exhibits a favorable half-life, making it a suitable candidate for further development as a therapeutic agent.

Toxicological studies have also been conducted to evaluate the safety profile of 3-methoxy-1-methyl-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-1H-pyrazole-4-carboxamide. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

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